2-(1-Chloroethyl)-4H-3,1-benzoxazin-4-one

• CAS RN: 89441-13-4
• Molecular Formula: C10H8ClNO2
• Molecular Weight: 209.63 g/mol
• IUPAC Name: 2-(1-chloroethyl)-3,1-benzoxazin-4-one
• InChI: InChI=1S/C10H8ClNO2/c1-6(11)9-12-8-5-3-2-4-7(8)10(13)14-9/h2-6H,1H3
• InChI Key: DTGJFDPCOHJEBM-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC2=CC=CC=C2C(=O)O1)Cl

Description

2-(1-Chloroethyl)-4H-3,1-benzoxazin-4-one is a useful research compound. Its molecular formula is C10H8ClNO2 and its molecular weight is 209.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

17.47 ml of 2-chloropropionic acid chloride were added with stirring at room temperature to a solution of 10.3 g of 2-amino-benzoic acid in 20 ml of toluene and the mixture was progressively heated to 65° C. during which a mass was formed and gas disengaged and the mixture fluidized. The mixture was held at reflux for 90 minutes and was evaporated to dryness under reduced pressure. The residue was empasted with petroleum ether (b.p.=60° to 80° C.), was iced and vacuum filtered. The product was washed and dried under reduced pressure at 50° C. to obtain 14.45 g of 2-(1-chloroethyl)-4H-3,1-benzoxazine-4-one melting at 90° C.